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Compound of Interest

Compound Name: GZD856 formic

Cat. No.: B8144705

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides procedural guidance for the proper disposal of GZD856 formic acid, a
potent, orally active inhibitor of Platelet-Derived Growth Factor Receptor (PDGFR) a/3 and Bcr-
Abl kinase.[1][2] Adherence to these guidelines is critical for ensuring laboratory safety and
environmental compliance.

1. Hazard Assessment

A Safety Data Sheet (SDS) for GZD856 from a supplier indicates that the compound itself is not
classified as a hazardous substance or mixture.[3] However, "GZD856 formic acid" implies the
presence of formic acid, which has its own set of hazards. Formic acid is flammable, corrosive,
and can cause severe skin burns and eye damage.[4] Therefore, the disposal procedure must
consider the hazards associated with formic acid.

2. Waste Characterization and Segregation

Proper waste disposal begins with accurate characterization. Waste containing GZD856 formic
acid should be treated as hazardous chemical waste due to the presence of formic acid, unless
the concentration and pH are below regulatory thresholds.

Key Disposal Parameters for Formic Acid Waste
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Parameter Guideline Citation

Waste formic acid solutions
pH with a pH of 6 or lower must be

managed as dangerous waste.

Formic acid solutions with a

concentration of 1% or greater

Concentration
are to be treated as dangerous
waste.
Waste must be collected in a
compatible container, such as
Container Compatibility polyethylene. The original

container is often the best

choice.

3. Step-by-Step Disposal Protocol

The following protocol outlines the essential steps for the safe disposal of GZD856 formic acid
waste.

Step 1: Personal Protective Equipment (PPE)

Before handling any chemical waste, ensure you are wearing the appropriate PPE:
 Nitrile, neoprene, or butyl rubber gloves

e Chemical splash goggles

o A fully buttoned laboratory coat

Step 2: Waste Collection

e Aqueous Solutions: Collect all aqueous waste containing GZD856 formic acid in a
designated, properly labeled hazardous waste container.

e Solid Waste: Dispose of contaminated solid waste (e.g., pipette tips, gloves, weigh boats) in
a separate, clearly labeled container for solid chemical waste.
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» Sharps: Any needles or other sharps contaminated with GZD856 formic acid must be
disposed of in a designated sharps container for chemical-contaminated sharps.

Step 3: Labeling

o All waste containers must be labeled with a "Hazardous Waste" label as soon as waste is
added.

e The label must include:

[¢]

The words "Hazardous Waste"

[e]

The full chemical name(s) of the contents (i.e., "GZD856" and "Formic Acid")

[e]

The approximate concentration of each chemical

The date accumulation started

o

[¢]

The associated hazards (e.g., "Corrosive," "Flammable")

Step 4: Storage

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are kept closed at all times, except when adding waste.

Store containers in secondary containment to prevent spills.

Do not mix incompatible waste streams.
Step 5: Disposal

» Arrange for the pickup of full waste containers through your institution's Environmental
Health and Safety (EHS) office.

e Do not dispose of GZD856 formic acid waste down the drain.

e Do not dispose of this waste by evaporation in a fume hood.
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4. Emergency Procedures
In the event of a spill:

o Small Spills: If the spill is small and can be cleaned up in under 10 minutes by trained
personnel, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in
a sealed container for disposal as hazardous waste.

» Large Spills: For larger spills, evacuate the area, secure it, and contact your institution's EHS
office immediately.

5. GZD856 Signaling Pathway

GZD856 is an inhibitor of PDGFRa/B and the T315] mutant of Bcr-Abl. The following diagram
illustrates the simplified signaling pathway inhibited by GZD856.
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Caption: GZD856 inhibits PDGFR0o/3 and Bcr-Abl signaling pathways.

Disclaimer: This document provides general guidance. Researchers are required to consult
their institution's specific waste disposal policies and procedures and to contact their
Environmental Health and Safety (EHS) office for any questions. All laboratory personnel must
be trained on proper waste handling and disposal procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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